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Compound of Interest

Compound Name: NNK (Standard)

Cat. No.: B1679377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides detailed application notes and protocols for the safe handling and use

of the Nicotine-derived Nitrosamine Ketone (NNK) standard. NNK, or 4-(methylnitrosamino)-1-

(3-pyridyl)-1-butanone, is a potent tobacco-specific nitrosamine and a well-established

carcinogen.[1][2][3][4] It is crucial for researchers, scientists, and drug development

professionals to handle this compound with extreme caution to minimize exposure and ensure

a safe laboratory environment. These guidelines are intended to supplement, not replace,

institutional and regulatory safety protocols.

Chemical and Physical Properties
A comprehensive understanding of the chemical and physical properties of NNK is fundamental

to its safe handling.
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Property Value Reference

Chemical Formula C₁₀H₁₃N₃O₂ [3]

Molar Mass 207.233 g·mol⁻¹

Appearance Pale yellow crystalline solid

CAS Number 64091-91-4

Purity ≥98% (typical for standards)

Solubility

DMF: 30 mg/ml, DMSO: 25

mg/ml, Ethanol: 25 mg/ml,

PBS (pH 7.2): 10 mg/ml

UN Number 2811

Hazard Identification and Toxicity
NNK is classified as a hazardous substance with the following GHS pictograms and hazard

statements:

GHS06: Toxic

GHS07: Exclamation mark

GHS08: Health hazard

Signal Word: Danger

Hazard Statements:

H301: Toxic if swallowed.

H302: Harmful if swallowed.

H317: May cause an allergic skin reaction.

H351: Suspected of causing cancer.
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NNK is a procarcinogen that requires metabolic activation by cytochrome P450 (CYP) enzymes

to exert its carcinogenic effects. This activation leads to the formation of DNA adducts, which

can cause mutations if not repaired, leading to carcinogenesis. NNK has been shown to induce

lung cancer in various animal models and is also associated with cancers of the liver,

esophagus, pancreas, and oral cavity.

Signaling Pathways and Carcinogenic Mechanism
The carcinogenic activity of NNK involves its metabolic activation and subsequent interaction

with cellular macromolecules. The following diagram illustrates the metabolic activation

pathway of NNK.
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Caption: Metabolic activation pathway of NNK leading to carcinogenesis.

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Adherence to strict safety protocols is mandatory when working with the NNK standard. The

following workflow outlines the key steps for safe handling.
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1. Risk Assessment
(Review SDS and SOPs)

2. Don Appropriate PPE
(Gloves, Lab Coat, Goggles, Respirator)

3. Use Engineering Controls
(Chemical Fume Hood)

4. Handle NNK Standard
(Weighing, Dissolving)

5. Decontaminate Surfaces
& Equipment

6. Dispose of Waste Properly

7. Doff PPE Correctly

8. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Experimental workflow for the safe handling of NNK standard.

Personal Protective Equipment (PPE)
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A comprehensive PPE ensemble is required to prevent exposure through inhalation, ingestion,

or skin contact.

PPE Item Specification Rationale

Gloves Nitrile, double-gloved

Protects against skin contact.

Double gloving allows for safe

removal of the outer pair if

contaminated.

Eye Protection Chemical splash goggles Protects eyes from splashes.

Face Protection
Face shield (in addition to

goggles)

Provides an additional layer of

protection for the face against

splashes.

Lab Coat Disposable, fluid-resistant
Protects skin and personal

clothing from contamination.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 or higher)

Prevents inhalation of airborne

particles, especially when

handling the solid form of NNK.

Footwear Closed-toe shoes Protects feet from spills.

Engineering Controls
Chemical Fume Hood: All work with NNK, including weighing, preparing solutions, and any

procedures that could generate aerosols, must be conducted in a certified chemical fume

hood.

Ventilation: Ensure the laboratory is well-ventilated to minimize the concentration of any

potential airborne contaminants.

Standard Operating Procedures (SOPs)
4.3.1. Preparation of NNK Stock Solutions

Preparation: Before starting, ensure all necessary PPE is worn correctly and the chemical

fume hood is functioning properly.
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Weighing:

Tare a clean, tared weigh boat inside the chemical fume hood.

Carefully transfer the desired amount of NNK powder to the weigh boat using a clean

spatula. Avoid creating dust.

Record the exact weight.

Dissolving:

Transfer the weighed NNK powder to an appropriate volumetric flask.

Rinse the weigh boat with a small amount of the desired solvent (e.g., DMSO, Ethanol)

and transfer the rinse to the volumetric flask to ensure all the compound is collected.

Add the solvent to the flask, cap it securely, and vortex or sonicate until the NNK is

completely dissolved.

Bring the solution to the final volume with the solvent.

Labeling: Clearly label the container with the compound name (NNK), concentration, solvent,

date of preparation, and appropriate hazard warnings.

Storage: Store the stock solution in a securely sealed, labeled container in a designated,

secure location, such as a locked refrigerator or freezer, away from incompatible materials.

4.3.2. Decontamination

All surfaces and equipment potentially contaminated with NNK should be decontaminated. A

suitable decontamination solution (e.g., a solution of sodium hypochlorite followed by a

thiosulfate rinse, or a commercially available decontaminating agent) should be used.

Consult your institution's safety office for recommended procedures.

Wipe down the interior surfaces of the fume hood, balances, and any other equipment used.

Collect all decontamination materials as hazardous waste.
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Storage and Disposal
Proper storage and disposal are critical to prevent accidental exposure and environmental

contamination.

Storage
Store the NNK standard in its original, tightly sealed container in a cool, dry, and well-

ventilated area.

Keep it segregated from incompatible materials, such as strong oxidizing agents.

The storage area should be clearly marked with appropriate hazard signs and access should

be restricted to authorized personnel.

Disposal
All NNK waste, including empty containers, contaminated PPE, and cleaning materials, must

be disposed of as hazardous chemical waste.

Do not dispose of NNK down the drain or in the regular trash.

Follow all institutional, local, and national regulations for hazardous waste disposal.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is required.

Exposure Response
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Exposure Route Immediate Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of

soap and water for at least 15 minutes. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical

attention.

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, administer

artificial respiration. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Spill Response
Evacuate: Evacuate the immediate area of the spill.

Alert: Alert others in the laboratory and your supervisor.

Contain: If it is safe to do so, contain the spill using a chemical spill kit with appropriate

absorbent materials.

Personal Protection: Do not attempt to clean up a spill without the proper PPE, including

respiratory protection.

Cleanup:

For small spills of solid NNK, carefully cover with a damp paper towel to avoid raising dust,

then use absorbent pads to clean the area.

For liquid spills, use an appropriate absorbent material from a chemical spill kit.
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Decontaminate: Decontaminate the spill area thoroughly after the material has been

collected.

Waste Disposal: Collect all cleanup materials in a sealed container and dispose of as

hazardous waste.

Report: Report the incident to your institution's environmental health and safety office.

Logical Risk Assessment Framework
A systematic risk assessment should be conducted before any work with NNK begins.

1. Identify Hazards
(Carcinogen, Toxic)

2. Assess Risks
(Exposure routes, quantities used)

3. Implement Control Measures
(PPE, Engineering Controls, SOPs)

4. Review and Update Controls

Periodic Review

Click to download full resolution via product page

Caption: A four-step logical framework for risk assessment when handling NNK.

By adhering to these detailed application notes and protocols, researchers can minimize the

risks associated with the handling and use of the NNK standard, ensuring a safer working

environment for all personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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